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For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Pivaloyloxy-N-methyltryptammonium chloride (4-PivO-NMT chloride) is a novel synthetic

tryptamine derivative engineered as a stable prodrug of psilocin. Psilocin, the active metabolite

of psilocybin, is a potent serotonin receptor agonist with significant therapeutic potential for

various mental health disorders. However, its inherent instability and challenging bioavailability

have historically posed hurdles for clinical development. This document provides a

comprehensive overview of the fundamental properties of 4-pivaloyloxy-N-

methyltryptammonium chloride, including its physicochemical characteristics, pharmacological

profile, and the experimental methodologies used for its characterization. This technical guide

is intended to serve as a valuable resource for researchers and drug development

professionals investigating the therapeutic applications of next-generation psychedelic

compounds.

Physicochemical Properties
4-Pivaloyloxy-N-methyltryptammonium chloride is the hydrochloride salt of the pivaloyl ester of

4-hydroxy-N-methyltryptamine (4-HO-NMT). The pivaloyl group is designed to protect the labile
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4-hydroxy moiety of the tryptamine, thereby enhancing the compound's stability.

General Properties
Property Value Reference

Chemical Name

(2-{4-[(2,2-

dimethylpropanoyl)oxy]-1H-

indol-3-yl}ethyl)

(methyl)azanium chloride

[1]

Synonyms 4-PivO-NMT chloride [2]

CAS Number 3019920-38-5 [2]

Molecular Formula C₁₆H₂₃ClN₂O₂ [2]

Molecular Weight 310.82 g/mol [2]

Crystalline Form 1
A specific crystalline form, designated as "form 1," has been isolated and characterized,

offering improved handling and formulation properties.[1]

Single-crystal X-ray diffraction analysis of form 1 of 4-pivaloyloxy-N-methyltryptammonium

chloride has provided detailed structural information.
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 10.4323(7)

b (Å) 14.3390(10)

c (Å) 13.0229(9)

α (°) 90

β (°) 104.888(2)

γ (°) 90

Volume (Å³) 1883.3(2)

Z 4

Temperature (K) 297

The simulated XRPD pattern for crystalline form 1 exhibits characteristic peaks at specific 2θ

angles.
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Angle (°2θ) d-spacing (Å)

8.7 10.1

10.0 8.8

12.6 7.0

14.9 5.9

16.4 5.4

17.5 5.1

18.1 4.9

19.3 4.6

20.8 4.3

21.1 4.2

21.5 4.1

Synthesis and Experimental Protocols
While a detailed, step-by-step synthesis protocol for 4-pivaloyloxy-N-methyltryptammonium

chloride from publicly available literature is limited, the general synthetic strategy involves the

esterification of 4-hydroxy-N-methyltryptamine with pivaloyl chloride, followed by purification

and salt formation.

General Synthesis Workflow
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Synthesis of 4-Pivaloyloxy-N-Methyltryptammonium Chloride

4-Hydroxy-N-methyltryptamine

Esterification Reaction

Pivaloyl Chloride

Crude 4-Pivaloyloxy-N-methyltryptamine Chromatographic Purification Purified 4-Pivaloyloxy-N-methyltryptamine Salt Formation with HCl 4-Pivaloyloxy-N-methyltryptammonium chloride

Click to download full resolution via product page

Caption: General synthetic workflow for 4-pivaloyloxy-N-methyltryptammonium chloride.

Experimental Protocol for Crystallization (Form 1)
The crystalline form 1 was obtained by slow evaporation of a solution of the compound in

acetone.[3]

Pharmacological Properties
4-Pivaloyloxy-N-methyltryptammonium chloride is primarily investigated for its role as a prodrug

of psilocin, aiming to deliver the active compound in a more controlled and bioavailable

manner.[2]

Mechanism of Action
The proposed mechanism of action involves the in vivo hydrolysis of the pivaloyl ester to

release 4-hydroxy-N-methyltryptamine (a close analog of psilocin), which then acts as a

serotonin receptor agonist. Additionally, the compound has been described as a modulator of

the AMP-activated protein kinase (AMPK) signaling pathway.[2]
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Caption: Proposed dual mechanism of action for 4-pivaloyloxy-N-methyltryptammonium

chloride.

Therapeutic Potential
Preclinical studies suggest that 4-pivaloyloxy-N-methyltryptammonium chloride effectively

converts to its active form in vivo, leading to desired psychoactive effects with improved

stability and bioavailability.[2] The compound is being investigated for a wide range of

therapeutic applications, including:

Treatment of inflammation and pain.[3]

Management of neurological and psychological disorders.[3]
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Modulation of neurogenesis and neurite outgrowth.[2]

Analytical Methods
The characterization of 4-pivaloyloxy-N-methyltryptammonium chloride and its crystalline form

1 relies on standard analytical techniques in pharmaceutical development.

Analytical Workflow

Analytical Characterization Workflow
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Caption: Standard workflow for the analytical characterization of the compound.

Key Analytical Techniques
Single-Crystal X-Ray Diffraction (SC-XRD): Used to determine the precise three-dimensional

atomic structure of crystalline form 1, providing definitive proof of structure and

stereochemistry.

X-Ray Powder Diffraction (XRPD): Employed to characterize the bulk crystalline material and

to identify specific polymorphic forms. The experimental XRPD pattern is a critical quality

control parameter.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for confirming the molecular

structure in solution and for assessing purity.

Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern

of the compound, confirming its identity.

High-Performance Liquid Chromatography (HPLC): The primary method for determining the

purity of the compound and for quantifying it in various matrices.

Conclusion
4-Pivaloyloxy-N-methyltryptammonium chloride represents a promising advancement in the

development of tryptamine-based therapeutics. Its design as a stable prodrug of a psilocin

analog addresses key limitations of earlier psychedelic compounds. The characterization of a

specific crystalline form provides a solid foundation for its further development as a

pharmaceutical agent. While much of the detailed preclinical and clinical data remains

proprietary, the available information highlights the potential of this compound to become a

valuable tool in the treatment of a variety of neurological and psychiatric conditions. Further

research is warranted to fully elucidate its pharmacological profile, safety, and efficacy in

clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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